Cas no 754214-61-4 (tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane)

• Product Name: tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane
• CAS No: 754214-61-4
• MF: C₁₅H₂₅BN₂O₂Si
• MW: 304.267704725266
• CID: 548822
• PubChem ID: 49758975
• Update Time: 2025-05-22

tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-, dimethylester (9CI)
• Boronic acid, [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-, dimethyl ester
• tert-butyl 4-(2-methoxy-2-oxoethoxy)piperidine-1-carboxylate
• 4-Methoxycarbonylmethoxy-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane
• Boronic acid, [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-, dimethyl ester (9CI)
• tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethylsilane
• Boronic acid,[1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-,dimethyl ester
• [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-boronic acid dimethyl ester
• [1-[(1,1-dimethylethyl)dimethylsilyl]-1H-pyrrolo[2,3-b]pyridin-5-yl]-boronicaciddimethylester
• 754214-61-4

• Inchi： 1S/C15H25BN2O2Si/c1-15(2,3)21(6,7)18-9-8-12-10-13(11-17-14(12)18)16(19-4)20-5/h8-11H,1-7H3
• InChI Key： HLZREUGRTIGGJQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=CC2=CC(B(OC)OC)=CN=C12

Computed Properties

• Exact Mass: 304.17800
• Monoisotopic Mass: 304.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• Density: 0.98
• Boiling Point: 332.7°C at 760 mmHg
• Flash Point: 155°C
• Refractive Index: 1.491
• PSA: 36.28000
• LogP: 2.87760

Additional information on tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane

tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane (CAS No. 754214-61-4)

The compound tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane with CAS No. 754214-61-4 is a highly specialized organosilicon compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a pyrrolopyridine core with a boron-containing substituent and a tert-butyl group attached to a dimethylsilyl moiety. The integration of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of low-dimensional nanomaterials and optoelectronic devices. The pyrrolo[2,3-b]pyridine framework is known for its aromatic stability and electronic properties, which are further modulated by the dimethoxyboranyl substituent. This substituent introduces additional functionality, enabling the compound to participate in boron-mediated coupling reactions, such as the Suzuki-Miyaura cross-coupling, which is widely used in organic synthesis.

The tert-butyl group attached to the dimethylsilyl moiety plays a crucial role in stabilizing the compound during synthetic procedures. This group also enhances the compound's solubility in organic solvents, making it easier to handle and process in laboratory settings. Furthermore, the silicon-based structure provides opportunities for further functionalization, such as the introduction of additional substituents or the formation of hybrid materials.

One of the most promising applications of tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane lies in its use as a precursor for the synthesis of boron-containing heterocycles. These heterocycles are valuable in drug discovery and materials science due to their unique electronic and structural properties. Recent research has demonstrated that this compound can be effectively utilized in the construction of complex molecular architectures, including polycyclic compounds and macrocycles.

In addition to its synthetic applications, this compound has shown potential in catalysis. The presence of boron and silicon atoms in its structure allows for interactions with metal catalysts, facilitating various catalytic processes. For instance, studies have explored its use as a ligand in transition metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity.

The development of efficient synthetic routes for tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane has been a focus of recent research efforts. One notable approach involves the use of microwave-assisted synthesis techniques, which enable rapid formation of the compound under mild conditions. This method not only improves yield but also reduces reaction time compared to traditional methods.

Moreover, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the boron atom plays a critical role in modulating the electronic properties of the molecule, making it an attractive candidate for applications in semiconducting materials and organic electronics.

In conclusion, tert-butyl-(5-dimethoxyboranylpyrrolo[2,3-b]pyridin-1-yl)-dimethyl-silane (CAS No. 754214-61-4) is a multifaceted compound with significant potential across various chemical disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working on advanced materials, drug discovery, and catalysis. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its role in modern chemistry is expected to grow even further.